![molecular formula C16H14N2 B7560571 N-benzylquinolin-3-amine](/img/structure/B7560571.png)
N-benzylquinolin-3-amine
Overview
Description
N-benzylquinolin-3-amine, also known as 2-(benzylamino) quinoline, is a heterocyclic compound with potential applications in scientific research. This compound belongs to the quinoline family, which is a class of organic compounds characterized by a fused ring system containing a nitrogen atom. The unique structure of this compound makes it an interesting target for synthesis and study.
Scientific Research Applications
Catalysis and Synthesis :
- Rhodium(III)-catalyzed CH amination of 2-arylquinazolin-4(3H)-one using N-benzoate alkylamines for efficient and selective synthesis (Zhang et al., 2018).
- Copper-catalyzed synthesis of 2-arylbenzoxazole derivatives using N-(2-chloro-phenyl)-2-halo-benzamides and primary amines, showcasing a method for aryl amination (Miao et al., 2015).
- Synthesis of 3-arylsulfonylquinoline derivatives, important as pharmaceutical drugs, through tert-butyl hydroperoxide mediated cycloaddition (Zhang et al., 2016).
Pharmacology and Medicinal Chemistry :
- Investigation of 1-benzyl-1,2,3,4-tetrahydroisoquinoline (1BnTIQ) found in mouse brain and parkinsonian CSF, suggesting its potential role in Parkinson's disease (Kotake et al., 1995).
- The role of benzylisoquinoline alkaloids, such as reticuline, in the biosynthesis of magnoflorine in opium poppy, which has pharmacological importance (Morris & Facchini, 2016).
- Synthesis and evaluation of 2,4-diaminoquinazoline series as potential anti-tubercular agents, highlighting the importance of specific structural features for biological activity (Odingo et al., 2014).
Biochemical Studies :
- The characterization of reticuline N-methyltransferase involved in the biosynthesis of benzylisoquinoline alkaloids in opium poppy, which has implications in plant biochemistry and alkaloid metabolism (Morris & Facchini, 2016).
Material Science :
- Utilization of graphite-supported gold nanoparticles for the aerobic oxidation of benzylic amines to imines and N-substituted 1,2,3,4-tetrahydroisoquinolines to amides, demonstrating an application in green chemistry (So et al., 2009).
properties
IUPAC Name |
N-benzylquinolin-3-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2/c1-2-6-13(7-3-1)11-17-15-10-14-8-4-5-9-16(14)18-12-15/h1-10,12,17H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFLLCYYTXLDQAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC3=CC=CC=C3N=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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